Cas no 2171929-71-6 (5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid)

• Product Name: 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• CAS No: 2171929-71-6
• MF: C₂₄H₂₃N₃O₆
• MW: 449.455926179886
• CID: 6493703
• PubChem ID: 165830985
• Update Time: 2025-05-25

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid
• 2171929-71-6
• 5-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]methyl}-1,2-oxazole-3-carboxylic acid
• EN300-1536031

• Inchi： 1S/C24H23N3O6/c28-22(26-13-15-12-21(23(29)30)27-33-15)10-5-11-25-24(31)32-14-20-18-8-3-1-6-16(18)17-7-2-4-9-19(17)20/h1-4,6-9,12,20H,5,10-11,13-14H2,(H,25,31)(H,26,28)(H,29,30)
• InChI Key： MZHHLMBIOAFXPY-UHFFFAOYSA-N
• SMILES： O(C(NCCCC(NCC1=CC(C(=O)O)=NO1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 449.15868546g/mol
• Monoisotopic Mass: 449.15868546g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 682
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 131Ų

Additional information on 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid

Introduction to 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic Acid (CAS No. 2171929-71-6)

5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid, identified by its CAS number 2171929-71-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a 1,2-oxazole core appended with various functional groups. The presence of a (9H-fluoren-9-yl)methoxycarbonyl moiety and an amino-substituted butanamidomethyl group contributes to its unique chemical properties and potential biological activities.

The 1,2-oxazole ring is a heterocyclic structure that is widely recognized for its versatility in medicinal chemistry. It serves as a privileged scaffold in drug design due to its ability to engage in multiple hydrogen bonding interactions, which can enhance binding affinity and selectivity. The oxazole ring's electron-deficient nature also makes it susceptible to various chemical modifications, allowing for the introduction of diverse substituents that can fine-tune the compound's pharmacological profile.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. Among these, the oxazole scaffold has been extensively studied for its potential applications in treating a wide range of diseases, including infectious disorders, inflammatory conditions, and even certain types of cancer. The incorporation of functional groups such as amides and carboxylic acids into the oxazole core further expands its pharmacological utility by enabling interactions with biological targets such as enzymes and receptors.

The specific modification of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid with a (9H-fluoren-9-yl)methoxycarbonyl group suggests that this compound may exhibit enhanced stability and bioavailability upon administration. The fluorene moiety is known for its favorable pharmacokinetic properties, including prolonged circulation time and reduced metabolic clearance. This characteristic makes it an attractive component in drug design, particularly for formulations intended to provide sustained therapeutic effects.

The amino group in the butanamidomethyl side chain provides another point of interaction with biological systems. Amides are common motifs in bioactive molecules due to their ability to form hydrogen bonds and their role as protease inhibitors. By incorporating an amide linkage into the structure, this compound may be able to modulate enzymatic activity or interfere with signaling pathways that are relevant to disease pathogenesis.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds with remarkable accuracy before they are synthesized in the laboratory. Molecular modeling techniques have been particularly useful in understanding how the structural features of 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid interact with target proteins. These studies have suggested that this compound may possess inhibitory activity against certain enzymes implicated in inflammation and cancer progression.

The carboxylic acid group at the 3-position of the oxazole ring provides another potential site for biological interaction. Carboxylic acids are known to participate in various biochemical processes, including acid-base equilibrium and covalent binding events. In drug design, carboxylic acid functionalities are often incorporated to enhance solubility or to facilitate interactions with anionic residues on biological targets.

In conclusion, 5-{4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidomethyl}-1,2-oxazole-3-carboxylic acid represents a promising candidate for further investigation in pharmaceutical research. Its unique structural features and potential interactions with biological targets make it an attractive molecule for developing novel therapeutic agents. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that additional insights into its pharmacological properties will emerge, paving the way for innovative treatments across multiple therapeutic areas.